5-(3-Chloropyridin-4-yl)-N4-cyclopentylpyrimidine-2,4-diamine

• CAS No.: 1169698-47-8
• Molecular Formula: C14H16ClN5
• Molecular Weight: 289.76 g/mol
• IUPAC Name: 5-(3-chloropyridin-4-yl)-4-N-cyclopentylpyrimidine-2,4-diamine
• InChI: InChI=1S/C14H16ClN5/c15-12-8-17-6-5-10(12)11-7-18-14(16)20-13(11)19-9-3-1-2-4-9/h5-9H,1-4H2,(H3,16,18,19,20)
• InChI Key: JIOHKKWRBXRJRW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2=NC(=NC=C2C3=C(C=NC=C3)Cl)N

Description

5-(3-Chloropyridin-4-yl)-N4-cyclopentylpyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C14H16ClN5 and its molecular weight is 289.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2 (2.57 g, 10.0 mmol) in dioxane (75 mL) were added 3-chloropyridine-4-boronic acid (4.72 g, 10.0 mmol), trans-dichlorobis(triphenylphosphine)-palladium(II) (702 mg, 1.0 mmol), and sodium carbonate (3.82 g, 36 mmol, in 36 mL of water). The mixture thus obtained was purged with N2 for 10 min and heated at 120° C. in a sealed tube for 22 h. The reaction mixture was diluted with water and the product was extracted with chloroform. The organic layers were dried (MgSO4) and concentrated. The residue was purified by flash chromatography on silica gel eluting with 2.5% methanol in dichloromethane to give the title compound (3) as a white solid (2.31 g, 80%). 1H NMR (500 MHz, DMSO-d6) δ 8.64 (1H, s), 8.50 (1H, d, J=4.9 Hz), 7.51 (1H, s), 7.34 (1H, d, 1H, J=4.9 Hz), 6.21 (2H, d, 1H, br s), 5.97 (1H, d, J=7.6 Hz), 4.43 (1H, p, J=7.4 Hz), 1.84 (2H, m), 1.62 (2H, m), 1.40-1.49 (4H, m) ppm; LCMS-ESI (POS), M/Z, M+1: Found 290.0, Calculated 290.1.